Cas no 297174-24-4 ((6E,8S,9S,10R)-4,5,9,10-tetrahydro-8,9-dihydroxy-10-propyl-3H-oxecin-2(8H)-one)

• Product Name: (6E,8S,9S,10R)-4,5,9,10-tetrahydro-8,9-dihydroxy-10-propyl-3H-oxecin-2(8H)-one
• CAS No: 297174-24-4
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 2015574
• PubChem ID: 101048042
• Update Time: 2025-04-21

(6E,8S,9S,10R)-4,5,9,10-tetrahydro-8,9-dihydroxy-10-propyl-3H-oxecin-2(8H)-one Chemical and Physical Properties

Names and Identifiers

• (6E,8S,9S,10R)-4,5,9,10-tetrahydro-8,9-dihydroxy-10-propyl-3H-oxecin-2(8H)-one
• (7S,8R,9R)-7,8-dihydroxy-9-propyl-5-nonen-9-olide
• (7S,8S,9R)-7,8-dihydroxy-9-propyl-5-nonen-9-olide
• (8S,9S,10R,E)-8,9-Dihydroxy-10-propyl-3,4,5,8,9,10-hexahydro-2H-oxecin-2-one
• herbarumin I
• herbarumin-1
• herbarumin-I
• Stagonolide J
• (+)-Herbarum I
• Herbarumin_I
• CHEBI:222000
• (2R,3S,4S,5E)-3,4-dihydroxy-2-propyl-2,3,4,7,8,9-hexahydrooxecin-10-one
• 297174-24-4
• (2R,3S,4S,5Z)-3,4-dihydroxy-2-propyl-2,3,4,7,8,9-hexahydrooxecin-10-one

• Inchi： 1S/C12H20O4/c1-2-6-10-12(15)9(13)7-4-3-5-8-11(14)16-10/h4,7,9-10,12-13,15H,2-3,5-6,8H2,1H3/b7-4+/t9-,10+,12-/m0/s1
• InChI Key： IZFXFVSOQMEZKB-MNFMDYEBSA-N
• SMILES： O=C1CCCC=C[C@H](O)[C@H](O)[C@@H](CCC)O1 |t:5,&1:7,9,11|

Computed Properties

• Exact Mass: 228.13615911Da
• Monoisotopic Mass: 228.13615911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.726
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxocins Oxocins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxocins